Cas no 1333918-82-3 (N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide)

• Product Name: N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide
• CAS No: 1333918-82-3
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 5948076
• PubChem ID: 53615995
• Update Time: 2025-05-28

N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide
• AKOS033115009
• 1333918-82-3
• Z1151701779
• EN300-26683756

• Inchi： 1S/C12H12F2N2O2/c1-7-5-9(11(17)16-4-3-15)6-8(2)10(7)18-12(13)14/h5-6,12H,4H2,1-2H3,(H,16,17)
• InChI Key： OLXWCMAZERLKED-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC(C(NCC#N)=O)=CC=1C)F

Computed Properties

• Exact Mass: 254.08668395g/mol
• Monoisotopic Mass: 254.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide

Comprehensive Overview of N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide (CAS No. 1333918-82-3)

The compound N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide (CAS No. 1333918-82-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and cyanomethyl functional groups, make it a promising candidate for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and industry trends.

One of the most frequently searched questions about N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide revolves around its synthesis. Researchers often inquire about the optimal conditions for its preparation, given the sensitivity of the cyanomethyl moiety. The compound is typically synthesized via amidation reactions involving 4-(difluoromethoxy)-3,5-dimethylbenzoic acid and 2-aminoacetonitrile, with catalysts like HATU or EDC facilitating the process. The presence of the difluoromethoxy group enhances the compound's metabolic stability, a feature highly sought after in drug development.

In the context of current industry trends, N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide aligns with the growing demand for fluorinated compounds. Fluorine incorporation, as seen in the difluoromethoxy group, is a hot topic due to its ability to improve bioavailability and binding affinity. This has led to a surge in searches for "fluorinated benzamide derivatives" and "role of difluoromethoxy in drug design," highlighting the compound's relevance in modern medicinal chemistry.

Another area of interest is the compound's potential applications. While specific uses are often proprietary, N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide is speculated to play a role in the development of kinase inhibitors or antimicrobial agents. Its cyanomethyl group, in particular, is a versatile handle for further functionalization, making it a valuable intermediate in combinatorial chemistry. Searches for "benzamide derivatives in drug discovery" and "cyanomethyl group applications" reflect this curiosity.

From a safety and handling perspective, N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide requires standard laboratory precautions. While not classified as hazardous, its cyanomethyl component warrants careful handling to avoid unnecessary exposure. This aligns with the broader industry focus on "green chemistry" and "sustainable synthesis," as researchers seek to minimize risks while maximizing efficiency.

In summary, N-(cyanomethyl)-4-(difluoromethoxy)-3,5-dimethylbenzamide (CAS No. 1333918-82-3) represents a fascinating intersection of structural ingenuity and practical utility. Its difluoromethoxy and cyanomethyl groups not only enhance its chemical profile but also position it as a compound of interest in cutting-edge research. As the scientific community continues to explore fluorinated and nitrile-containing molecules, this benzamide derivative is poised to remain a topic of discussion and innovation.